Cas no 2228602-36-4 (4-(5-propylthiophen-2-yl)oxane-2,6-dione)

• Product Name: 4-(5-propylthiophen-2-yl)oxane-2,6-dione
• CAS No: 2228602-36-4
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 6529432
• PubChem ID: 165611449
• Update Time: 2025-06-11

4-(5-propylthiophen-2-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(5-propylthiophen-2-yl)oxane-2,6-dione
• 2228602-36-4
• EN300-1753050

• Inchi： 1S/C12H14O3S/c1-2-3-9-4-5-10(16-9)8-6-11(13)15-12(14)7-8/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： IAYSTXCUGYGOBC-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1CC(=O)OC(C1)=O)CCC

Computed Properties

• Exact Mass: 238.06636548g/mol
• Monoisotopic Mass: 238.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.6Ų

Additional information on 4-(5-propylthiophen-2-yl)oxane-2,6-dione

Introduction to 4-(5-propylthiophen-2-yl)oxane-2,6-dione (CAS No: 2228602-36-4)

4-(5-propylthiophen-2-yl)oxane-2,6-dione, identified by the Chemical Abstracts Service Number (CAS No) 2228602-36-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound features a unique structural framework that combines a thiophene ring with an oxane dione moiety, making it a versatile scaffold for further chemical modifications and biological evaluations. The presence of the propyl substituent on the thiophene ring introduces additional conformational flexibility, which is highly valuable in designing molecules with tailored physicochemical properties.

The compound's structure, characterized by its oxygen-rich dione groups, suggests potential reactivity that could be exploited in synthetic chemistry. Specifically, the oxane-2,6-dione moiety can serve as a reactive site for nucleophilic additions or cycloadditions, enabling the construction of more complex molecular architectures. This reactivity makes 4-(5-propylthiophen-2-yl)oxane-2,6-dione a promising intermediate in the synthesis of functionalized derivatives for pharmaceutical applications.

In recent years, there has been growing interest in thiophene-based compounds due to their broad spectrum of biological activities. Thiophenes are known for their role in antimicrobial, antifungal, and anti-inflammatory agents. The integration of an oxane dione group into a thiophene derivative like 4-(5-propylthiophen-2-yl)oxane-2,6-dione may enhance its pharmacological profile by introducing additional hydrogen bonding or electrostatic interactions with biological targets. Such modifications are crucial in drug discovery pipelines to improve binding affinity and selectivity.

One of the most compelling aspects of 4-(5-propylthiophen-2-yl)oxane-2,6-dione is its potential as a building block for medicinal chemistry. Researchers have been exploring its utility in generating novel scaffolds that exhibit improved pharmacokinetic properties. For instance, the propyl group can influence solubility and metabolic stability, while the oxane dione moiety may enhance binding interactions with enzymes or receptors. These features make it an attractive candidate for further development into therapeutic agents.

The synthesis of 4-(5-propylthiophen-2-yl)oxane-2,6-dione involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the thiophene ring typically begins with thiol-coupling reactions or cyclization processes, followed by functionalization at the 5-position with a propyl group. The subsequent formation of the oxane dione often involves oxidation reactions or intramolecular cyclizations. Advanced synthetic techniques such as transition-metal catalysis have been employed to streamline these processes and improve yields.

Recent advancements in computational chemistry have also contributed to the design and optimization of derivatives of 4-(5-propylthiophen-2-yl)oxane-2,6-dione. Molecular modeling studies have revealed insights into how structural modifications can influence biological activity. For example, simulations have shown that variations in the propyl chain length or substitutions on the thiophene ring can significantly alter binding affinities to target proteins. These findings provide valuable guidance for experimentalists seeking to develop lead compounds.

The pharmaceutical industry has taken notice of the potential of 4-(5-propylthiophen-2-yl)oxane-2,6-dione as a scaffold for drug discovery. Several academic and industrial groups have reported novel derivatives with promising biological profiles. These derivatives include analogs with different substituents on the thiophene ring or variations in the oxane dione moiety. Preliminary studies suggest that some of these compounds exhibit inhibitory activity against enzymes implicated in inflammatory diseases or cancer pathways.

In conclusion, 4-(5-propylthiophen-2-yl)oxane-2,6-dione (CAS No: 2228602-36-4) represents a fascinating compound with significant potential in medicinal chemistry and drug development. Its unique structural features—combining a thiophene ring with an oxane dione—offer opportunities for diverse chemical modifications and biological evaluations. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in the synthesis of innovative therapeutic agents.